Cas no 941894-64-0 (N-(4-fluoro-2-methylphenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide)

• Product Name: N-(4-fluoro-2-methylphenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide
• CAS No: 941894-64-0
• MF: C₂₂H₁₉FN₄O₂
• MW: 390.410268068314
• CID: 5442299
• Update Time: 2025-07-14

N-(4-fluoro-2-methylphenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluoro-2-methylphenyl)-2-[2-(4-methylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]acetamide
• N-(4-fluoro-2-methylphenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide

• Inchi： 1S/C22H19FN4O2/c1-14-3-5-16(6-4-14)19-12-20-22(29)26(9-10-27(20)25-19)13-21(28)24-18-8-7-17(23)11-15(18)2/h3-12H,13H2,1-2H3,(H,24,28)
• InChI Key： YVGKVZCMJHGWAC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1C)(=O)CN1C=CN2N=C(C3=CC=C(C)C=C3)C=C2C1=O

Additional information on N-(4-fluoro-2-methylphenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide

Introduction to N-(4-fluoro-2-methylphenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide (CAS No. 941894-64-0)

N-(4-fluoro-2-methylphenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide, identified by its CAS number 941894-64-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of intense research interest.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups and heterocyclic rings. The presence of a pyrazolo[1,5-a]pyrazine core, flanked by aromatic rings and an acetamide moiety, contributes to its unique chemical properties. Such structural motifs are often associated with enhanced binding affinity and selectivity towards biological targets, which are critical factors in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new molecules with potential therapeutic applications. The compound in question has been extensively studied for its pharmacological properties, particularly in the context of inhibiting key enzymes and receptors involved in various diseases. Its dual functionality, arising from the combination of a pyrazole and pyrazine scaffold, makes it a versatile scaffold for drug discovery.

The 4-fluoro substituent on the aromatic ring is particularly noteworthy, as fluorine atoms are known to modulate the pharmacokinetic and pharmacodynamic properties of molecules. This modification can enhance metabolic stability, improve bioavailability, and increase binding affinity to biological targets. Additionally, the presence of a 4-methylphenyl group introduces additional hydrophobicity, which can influence the compound's solubility and membrane permeability.

Recent studies have highlighted the potential of this compound as an inhibitor of enzymes such as kinases and phosphodiesterases, which are implicated in various pathological processes. The pyrazolo[1,5-a]pyrazine core is known to interact with these enzymes through specific hydrogen bonding networks and hydrophobic interactions. This has led to the exploration of derivatives of this compound as lead candidates for drug development.

The acetamide moiety at the 5-position of the pyrazolo[1,5-a]pyrazine ring further enhances the compound's potential as a pharmacophore. Acetamides are well-known for their ability to modulate enzyme activity and have been incorporated into numerous drug candidates due to their favorable pharmacokinetic properties. The combination of these structural features makes N-(4-fluoro-2-methylphenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide a promising candidate for further investigation.

In vitro studies have demonstrated that this compound exhibits significant inhibitory activity against several target enzymes. For instance, it has shown potent inhibition of Janus kinases (JAKs), which are involved in inflammatory responses and have been implicated in autoimmune diseases. The mechanism of action involves competitive inhibition at the ATP-binding site of these kinases.

The compound's efficacy has also been evaluated in cellular models relevant to human diseases. Preclinical studies have indicated that it can modulate signaling pathways associated with inflammation and cell proliferation. These findings suggest that it may have therapeutic potential in conditions such as rheumatoid arthritis and certain types of cancer.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex heterocyclic core efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the necessary carbon-carbon bonds between the aromatic rings and heterocyclic units.

The role of computational chemistry in designing and optimizing this molecule cannot be overstated. Molecular modeling techniques have been used to predict binding interactions between this compound and its target enzymes. These simulations provide valuable insights into how structural modifications can enhance binding affinity and selectivity.

The development of novel pharmaceuticals is often hindered by challenges such as poor solubility and bioavailability. However, the structural features of N-(4-fluoro-2-methylphenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide, including its aromatic rings and polar functional groups, offer opportunities for improving these properties through appropriate derivatization.

Ongoing research aims to explore derivatives of this compound that may exhibit improved pharmacological profiles while maintaining or enhancing their biological activity. By systematically modifying key functional groups and exploring different substitution patterns on the aromatic rings, researchers hope to identify new lead compounds with optimized therapeutic potential.

The impact of fluorine atoms on pharmaceutical molecules is well-documented. The introduction of a fluorine atom at the 4-position can significantly alter electronic properties and metabolic stability. In this case, the fluorine substituent contributes to increased metabolic resistance against degradation by cytochrome P450 enzymes.

The dual presence of methyl groups on adjacent aromatic rings adds hydrophobicity to the molecule while maintaining overall charge balance. This balance is crucial for ensuring adequate solubility in both aqueous environments within cells and lipid-based membranes.

In conclusion,N-(4-fluoro-2-methylphenyl)-2-2-(4-methylphenyl)-4-oxyo-oH,H-pyraZol01,aPyraZin05-yLacetAmide(CASNo:94189a46a0)isamultifunctionalorganiccompoundwithsignificantpharmacologicalpotential.Beingstructurallycomplexandchemicallydiverse,itshasbeenextensivelystudiedforitsbiologicalactivitiesandtherapeuticapplications.Futureresearchwillfocusonoptimizingitspharmacokineticpropertiesandexploringderivativeswithenhancedefficacyandselectivityforclinicaltranslation.